![molecular formula C12H11ClN2OS B2625878 1-[2-(4-Chlorophenyl)-4-methyl-1,3-thiazol-5-yl]-1-ethanone oxime CAS No. 860788-21-2](/img/structure/B2625878.png)
1-[2-(4-Chlorophenyl)-4-methyl-1,3-thiazol-5-yl]-1-ethanone oxime
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Overview
Description
The compound “1-[2-(4-Chlorophenyl)-4-methyl-1,3-thiazol-5-yl]-1-ethanone oxime” is a complex organic molecule. Unfortunately, there is limited information available about this specific compound .
Molecular Structure Analysis
The molecular structure of a compound can be determined using various spectroscopic techniques. Unfortunately, specific data regarding the molecular structure of “this compound” is not available .Physical And Chemical Properties Analysis
The physical and chemical properties of a compound can be determined using various analytical techniques. Unfortunately, specific data regarding the physical and chemical properties of “this compound” is not available .Scientific Research Applications
Crystal Structure and Fungicidal Activity
A study focused on the synthesis and crystal structure analysis of novel derivatives, including those related to the 1-[2-(4-Chlorophenyl)-4-methyl-1,3-thiazol-5-yl]-1-ethanone oxime. The compounds were tested for their fungicidal activity, revealing that certain derivatives exhibit moderate inhibitory effects against specific fungal species like Gibberella zeae (Liu et al., 2012).
Antimicrobial and Antifungal Properties
Another study explored the synthesis and evaluation of thiazolyl-1,2,3-triazolyl-alcohol derivatives for their antimicrobial and antifungal properties. The research found that some derivatives showed promising activity against specific microbial strains, indicating the potential of these compounds in developing new antimicrobial treatments (Jagadale et al., 2020).
Pesticidal Activities
Derivatives of this compound were synthesized and tested for their pesticidal activities. Some compounds demonstrated dual growth stimulant and fungicidal properties, offering insights into the development of agrochemicals with specific biological activities (Eliazyan et al., 2013).
Synthesis and Molecular Docking Studies
In the realm of anticancer and antimicrobial agents, the derivatives of this compound were synthesized and subjected to molecular docking studies. These studies provide valuable information on the potential interactions between the synthesized compounds and biological targets, contributing to the understanding of their bioactive potential (Katariya et al., 2021).
Mechanism of Action
Target of action
Thiazole derivatives are known to interact with a variety of biological targets. They have been found in many potent biologically active compounds, such as antimicrobial drugs, antiretroviral drugs, antifungal drugs, and antineoplastic drugs . .
Mode of action
The mode of action of thiazole derivatives can vary widely depending on their specific chemical structure and the biological target they interact with. Some thiazole derivatives act as inhibitors of certain enzymes, while others might interact with cell receptors or other cellular components
Biochemical pathways
Thiazole derivatives can affect various biochemical pathways. For instance, some thiazole derivatives have been found to have antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic activities
Pharmacokinetics
The absorption, distribution, metabolism, and excretion (ADME) properties of thiazole derivatives can vary widely depending on their specific chemical structure. Some thiazole derivatives are well absorbed and distributed throughout the body, while others might be poorly absorbed or rapidly metabolized and excreted
Result of action
The molecular and cellular effects of thiazole derivatives can vary widely depending on their specific chemical structure and the biological target they interact with. Some thiazole derivatives have been found to have cytotoxic activity on human tumor cell lines
properties
IUPAC Name |
(NE)-N-[1-[2-(4-chlorophenyl)-4-methyl-1,3-thiazol-5-yl]ethylidene]hydroxylamine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H11ClN2OS/c1-7-11(8(2)15-16)17-12(14-7)9-3-5-10(13)6-4-9/h3-6,16H,1-2H3/b15-8+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PHFXDYCHLYHVPO-OVCLIPMQSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(SC(=N1)C2=CC=C(C=C2)Cl)C(=NO)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=C(SC(=N1)C2=CC=C(C=C2)Cl)/C(=N/O)/C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H11ClN2OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
266.75 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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